Cas no 1360-76-5 (Ranaconitine)

• Product Name: Ranaconitine
• CAS No: 1360-76-5
• MF: C₃₂H₄₄N₂O₉
• MW: 600.699769973755
• CID: 230688
• PubChem ID: 20056254
• Update Time: 2025-07-22

Ranaconitine Chemical and Physical Properties

Names and Identifiers

• Ranaconitine
• Aconitane-4,7,8,9-tetrol,20-ethyl-1,14,16-trimethoxy-,4-(2-(acetylamino)benzoate),(1alpha,14alpha,16beta)
• Ranaconitin
• (1alpha,14alpha,16beta)-Aconitane-4,7,8,9-tetrol 20-ethyl-1,14,16-trimethoxy-4-[2-(acetylamino)benzoate]
• 7-Hydroxylappaconitine
• O4-(2-Acetamidobenzoyl)ranaconine
• 4-[2-(Acetylamino)benzoyloxy]-20-ethyl-1α,14α,16β-trimethoxyaconitane-7,8,9-triol
• 20-Ethyl-1α,14α,16β-trimethoxyaconitane-4,7,8,9-tetrol 4-[2-(acetylamino)benzoate]
• [(1S,2S,3S,4S,6S,8S,9R,10S,13S,16S,17S)-11-Ethyl-3,8,9-trihydroxy-4,6,16-trimethoxy-11-azahexacyclo[
• Dtxsid50929212
• CHEBI:184102
• [(1S,2S,3S,4S,5R,6S,8S,9R,13S,16S,17S)-11-ethyl-3,8,9-trihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl] 2-acetamidobenzoate
• SCHEMBL6413736
• AS-82430
• 1360-76-5
• AC-34671
• AKOS040758805
• NSC624751
• 20-Ethyl-7,8,9-trihydroxy-1,14,16-trimethoxyaconitan-4-yl 2-(acetylamino)benzoate
• FT-0777141
• AKOS037514811
• (11-Ethyl-3,8,9-trihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl) 2-acetamidobenzoate
• (ethyl-trihydroxy-trimethoxy-[?]yl) 2-acetamidobenzoate

• MDL： MFCD11040788
• Inchi： 1S/C32H44N2O9/c1-6-34-16-28(43-26(36)18-9-7-8-10-20(18)33-17(2)35)12-11-24(41-4)31-22-13-19-21(40-3)14-30(38,32(22,39)25(19)42-5)29(37,27(31)34)15-23(28)31/h7-10,19,21-25,27,37-39H,6,11-16H2,1-5H3,(H,33,35)/t19-,21+,22+,23-,24+,25+,27?,28-,29-,30+,31-,32+/m1/s1
• InChI Key： XTSVKUJYTUPYRJ-HMLOAIDSSA-N
• SMILES： O[C@]12C[C@@H]3[C@]4(CC[C@@H]([C@@]3(C1N(CC)C4)[C@@H]1C[C@@H]3[C@H](C[C@]2([C@]1([C@H]3OC)O)O)OC)OC)OC(C1C=CC=CC=1NC(C)=O)=O

Computed Properties

• Exact Mass: 600.30500
• Monoisotopic Mass: 600.304681
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 147
• Molecular Weight: 600.7

Experimental Properties

• Color/Form: Powder
• Density: 1.39
• Melting Point: 132-134 ºC
• Boiling Point: 758.9°Cat760mmHg
• Flash Point: 412.8°C
• Refractive Index: 1.637
• Solubility: Chloroform, DMSO (Slightly), Methanol (Slightly)
• PSA: 150.51000
• LogP: 1.92390
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Ranaconitine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on Ranaconitine

Ranaconitine (CAS No. 1360-76-5): A Comprehensive Overview of Its Properties and Applications

Ranaconitine (CAS No. 1360-76-5) is a naturally occurring diterpenoid alkaloid derived from plants of the Aconitum genus. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmacology and traditional medicine. With the growing interest in natural products and their therapeutic benefits, Ranaconitine has become a subject of extensive research, particularly in the context of its bioactive properties.

The chemical name for Ranaconitine is often associated with its structural complexity, featuring a tetracyclic ring system characteristic of diterpenoid alkaloids. Its molecular formula and weight are key identifiers for researchers, making it a focal point in studies involving alkaloid extraction and purification. The CAS No. 1360-76-5 serves as a universal identifier, ensuring accurate referencing in scientific literature and databases.

In the realm of natural product chemistry, Ranaconitine is frequently compared to other Aconitum alkaloids, such as aconitine and hypaconitine, due to their structural similarities. However, Ranaconitine distinguishes itself through its specific pharmacological effects, which are currently under investigation for potential therapeutic uses. Researchers are particularly interested in its interactions with cellular receptors and enzymes, which could pave the way for novel drug development.

One of the most searched questions about Ranaconitine revolves around its safety profile and bioavailability. While it is not classified as a hazardous substance, its biological activity necessitates careful handling in laboratory settings. Recent studies have explored its metabolism and pharmacokinetics, addressing concerns about its stability and absorption in biological systems. These findings are crucial for advancing its potential applications in medicine.

The rise of AI-driven drug discovery has also brought Ranaconitine into the spotlight. Computational models are being employed to predict its binding affinity with target proteins, accelerating the identification of its therapeutic potential. This aligns with the broader trend of integrating machine learning and natural product research, a topic frequently searched by professionals in the field.

From an ecological perspective, the sustainable sourcing of Ranaconitine is another hot topic. As demand for plant-derived compounds grows, so does the need for ethical harvesting practices. Discussions around biodiversity conservation and green chemistry often highlight Aconitum species as case studies, emphasizing the balance between scientific advancement and environmental stewardship.

In summary, Ranaconitine (CAS No. 1360-76-5) represents a fascinating intersection of traditional knowledge and modern science. Its study not only enriches our understanding of diterpenoid alkaloids but also opens doors to innovative applications in healthcare and beyond. As research continues, this compound is poised to remain a key player in the evolving landscape of natural product chemistry.